Lithium aluminium hydride Lithium aluminium hydride Lithium Aluminum Hydride is used in various synthetic organic chemistry reactions as a reducing agent.
Lithium aluminum hydride (LiAlH4) is a powerful reducing agent used in organic synthesis to reduce esters, carboxylic acids, acyl chlorides, aldehydes, epoxides, and ketones into the corresponding alcohols. It also converts amide, nitro, nitrile, imine, oxime, and azide compounds into amines.
Lithium aluminum hydride appears as a white powder that turns gray on standing. If spread out over a large flat combustible surface, friction can cause ignition. Used to make other chemicals, as a polymerization catalyst, as a hydrogen source, and as a propellant.
Brand Name: Vulcanchem
CAS No.: 16853-85-3
VCID: VC21064973
InChI: InChI=1S/Al.Li.4H/q+3;+1;4*-1
SMILES: [H-].[H-].[H-].[H-].[Li+].[Al+3]
Molecular Formula: LiAlH4
AlH4Li
Molecular Weight: 38 g/mol

Lithium aluminium hydride

CAS No.: 16853-85-3

Cat. No.: VC21064973

Molecular Formula: LiAlH4
AlH4Li

Molecular Weight: 38 g/mol

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Lithium aluminium hydride - 16853-85-3

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Description Lithium Aluminum Hydride is used in various synthetic organic chemistry reactions as a reducing agent.
Lithium aluminum hydride (LiAlH4) is a powerful reducing agent used in organic synthesis to reduce esters, carboxylic acids, acyl chlorides, aldehydes, epoxides, and ketones into the corresponding alcohols. It also converts amide, nitro, nitrile, imine, oxime, and azide compounds into amines.
Lithium aluminum hydride appears as a white powder that turns gray on standing. If spread out over a large flat combustible surface, friction can cause ignition. Used to make other chemicals, as a polymerization catalyst, as a hydrogen source, and as a propellant.
CAS No. 16853-85-3
Molecular Formula LiAlH4
AlH4Li
Molecular Weight 38 g/mol
IUPAC Name aluminum;lithium;hydride
Standard InChI InChI=1S/Al.Li.4H/q+3;+1;4*-1
Standard InChI Key BJKLPLABXHXMIM-UHFFFAOYSA-N
SMILES [H-].[H-].[H-].[H-].[Li+].[Al+3]
Canonical SMILES [H-].[H-].[H-].[H-].[Li+].[Al+3]
Colorform Microcrystalline powder when pure; gray when aluminum impurity present. Monoclinic crystals.
Gray-white monoclinic crystals
Melting Point Decomposes >125 °C

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